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Compound of Interest

Compound Name: Menaquinone-9-13C6

Cat. No.: B12052139

Essential Safety and Handling Guide for
Menaquinone-9-13C6

This document provides crucial safety and logistical information for the handling, use, and
disposal of Menaquinone-9-13C6 in a laboratory setting. The guidance is intended for
researchers, scientists, and professionals in drug development to ensure safe operational
procedures and to build confidence in laboratory safety and chemical handling.

I. Compound Identification and Properties

Menaquinone-9-13C6 is a stable isotope-labeled form of Menaquinone-9 (MK-9), a member of
the Vitamin K2 family. The carbon-13 isotope is non-radioactive, meaning the primary safety
considerations are determined by the chemical properties of the Menaquinone-9 molecule
itself.[1]
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Property Value Source
Chemical Formula Cs0t3CeHs002

Molecular Weight 785.23 g/mol [2]
Appearance Yellow crystalline solid [31[4]

Soluble in chloroform (100

Solubility [3]
mg/ml)

Melting Point 61.0 °C

Boiling Point 807.6 °C

Storage Temperature -20°C for long-term storage

Stabilit Stable for = 4 years when
abili
Y stored properly; UV-sensitive

Il. Hazard Identification and Personal Protective
Equipment (PPE)

While a specific Safety Data Sheet (SDS) for Menaquinone-9 is not readily available, data from
similar menaquinones, such as Menaquinone-7, indicates potential hazards. It is prudent to
handle Menaquinone-9-13C6 with care, assuming it may be harmful if inhaled, swallowed, or
in contact with skin, and may cause respiratory and skin irritation.

The following table outlines the recommended PPE for handling Menaquinone-9-13C6.
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Specifications and

PPE Category Item .
Rationale
Safety glasses with side To protect eyes from splashes
Eye Protection shields or chemical splash or airborne particles of the
goggles compound.
To prevent skin contact.
] o Gloves should be inspected
Hand Protection Nitrile gloves
before use and changed
regularly.
] To protect skin and clothing
Body Protection Laboratory coat o
from contamination.
Use a NIOSH-approved
Not generally required for respirator if there is a risk of
Respiratory Protection handling small quantities in a generating dust or aerosols, or
well-ventilated area. if working in a poorly ventilated

space.

lll. Operational Plan: From Receipt to
Experimentation

This section provides a step-by-step guide for the safe handling and use of Menaquinone-9-
13C6.

1. Receiving and Storage:

o Upon receipt, inspect the container for any damage or leaks.
e Log the compound into the laboratory's chemical inventory.
» Store the container in a freezer at or below -20°C.

¢ As Menaquinone-9 is UV-sensitive, store the container in a dark location or wrapped in
aluminum folil to protect it from light.
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. Preparation for Experimental Use:

Before use, allow the container to equilibrate to room temperature in a desiccator to prevent
condensation of moisture.

All handling of the solid compound should be done in a well-ventilated area, such as a
chemical fume hood, to minimize inhalation exposure.

Weigh the desired amount of the compound using a calibrated analytical balance.
. Experimental Workflow:

The following diagram illustrates a general workflow for an experiment involving
Menaquinone-9-13C6.
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Experimental Workflow for Menaquinone-9-13C6
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Experimental Workflow Diagram
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IV. Disposal Plan

As Menaquinone-9-13C6 is a non-radioactive, carbon-13 labeled compound, its disposal is
governed by its chemical properties.

1. Waste Segregation:

e Solid Waste: Unused compound, contaminated gloves, weigh boats, and paper towels
should be collected in a designated, sealed waste container labeled "Non-halogenated
Organic Solid Waste."

¢ Liquid Waste: Solutions containing Menaquinone-9-13C6 should be collected in a
designated, sealed waste container labeled "Non-halogenated Organic Liquid Waste."
Ensure the solvent is compatible with the waste container.

o Sharps Waste: Contaminated needles, syringes, or other sharps must be disposed of in a
designated sharps container.

2. Disposal Procedure:

o All waste containers must be clearly labeled with the contents, including the name of the
compound and the solvent used.

o Store waste containers in a secondary containment bin in a well-ventilated area, away from
sources of ignition.

o Dispose of all waste through the institution's hazardous waste management program,
following all local, state, and federal regulations.

The following diagram outlines the disposal process.
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Disposal Plan for Menaquinone-9-13C6 Waste
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Disposal Plan Diagram

By adhering to these guidelines, researchers can safely handle Menaquinone-9-13C6,
minimizing risks to themselves and the environment, thereby fostering a culture of safety and

trust in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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